(2-bromo-6-chlorophenyl)methanesulfonamide
Description
(2-bromo-6-chlorophenyl)methanesulfonamide is a chemical compound with the CAS Number: 1909320-24-6 . It has a molecular weight of 284.56 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C7H7BrClNO2S/c8-6-2-1-3-7(9)5(6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12) .Safety and Hazards
The safety information available indicates that this compound has some hazards associated with it. The hazard statements include H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-bromo-6-chlorophenyl)methanesulfonamide involves the reaction of 2-bromo-6-chlorobenzene with methanesulfonyl chloride in the presence of a base to form the corresponding sulfonamide.", "Starting Materials": [ "2-bromo-6-chlorobenzene", "methanesulfonyl chloride", "base (such as triethylamine or pyridine)", "solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add the 2-bromo-6-chlorobenzene to a solution of the base in the solvent.", "Slowly add the methanesulfonyl chloride to the reaction mixture while stirring.", "Allow the reaction to proceed at room temperature for several hours.", "Quench the reaction with water and extract the product with a suitable organic solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
| 1909320-24-6 | |
Molecular Formula |
C7H7BrClNO2S |
Molecular Weight |
284.6 |
Purity |
95 |
Origin of Product |
United States |
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